Cas no 1807084-58-7 (Ethyl 2-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1807084-58-7
• MF: C₁₂H₁₁BrF₂N₂O₂
• MW: 333.128749132156
• CID: 4880597
• Update Time: 2025-06-15

Ethyl 2-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C12H11BrF2N2O2/c1-2-19-11(18)4-9-7(6-16)3-8(12(14)15)10(5-13)17-9/h3,12H,2,4-5H2,1H3
• InChI Key： IPRDOKXDCDRKOW-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(F)F)C=C(C#N)C(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 359
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate

Ethyl 2-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1807084-58-7): A Comprehensive Overview

Ethyl 2-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate, identified by its CAS number 1807084-58-7, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its complex molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique combination of functional groups, including a bromomethyl moiety, a cyano group, and a difluoromethyl substituent, makes it a versatile building block for further chemical modifications.

The< strong>Ethyl 2-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate molecule exhibits a pyridine core, which is a common scaffold in many pharmacologically relevant compounds. The presence of the bromomethyl group at the 2-position provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This reactivity is particularly valuable in medicinal chemistry, where such intermediates are often used to construct more complex molecules with desired biological activities.

The cyano group at the 5-position and the difluoromethyl group at the 3-position add additional layers of complexity and functionality to the molecule. The cyano group is known to enhance binding affinity to biological targets due to its ability to form hydrogen bonds and interact with metal ions. On the other hand, the difluoromethyl group is frequently incorporated into drug candidates to improve metabolic stability and binding interactions. These features make Ethyl 2-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate an attractive candidate for further development in drug discovery programs.

In recent years, there has been growing interest in the use of fluorinated compounds in pharmaceutical development. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as lipophilicity, solubility, and metabolic stability. The< strong>difluoromethyl group, in particular, has been shown to enhance binding affinity and reduce susceptibility to enzymatic degradation. This has led to its incorporation into numerous clinical candidates across different therapeutic areas. The< strong>Ethyl 2-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate serves as an excellent precursor for accessing such fluorinated derivatives.

The< strong>bromomethyl group in this compound is another key feature that contributes to its utility in synthetic chemistry. Bromomethylation reactions are widely employed in organic synthesis to introduce bromoalkyl functionalities into molecules. These groups can then be further transformed into other useful moieties through various chemical transformations. For instance, they can be converted into alcohols via reduction or into amines via nucleophilic substitution. This flexibility makes Ethyl 2-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate a valuable asset in multi-step synthetic routes.

The< strong>cyanopyridine scaffold is also of particular interest in medicinal chemistry due to its prevalence in biologically active compounds. Pyridine derivatives are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The cyano group further enhances the pharmacological potential by improving interactions with biological targets. Recent studies have highlighted the importance of cyanopyridines in drug discovery, with several compounds based on this scaffold entering clinical development.

One of the most compelling aspects of< strong>Ethyl 2-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate is its potential as a building block for novel therapeutics. Researchers are exploring various synthetic strategies to utilize this intermediate in the development of new drugs targeting different diseases. For example, it has been proposed as a precursor for small molecule inhibitors of enzymes involved in cancer metabolism. By leveraging its reactive sites and functional groups, chemists can design molecules with tailored properties to improve therapeutic efficacy.

The< strong>difluoromethylation strategy has gained significant traction in recent years due to its efficiency and selectivity. This approach allows for the introduction of difluoromethyl groups into complex molecular frameworks with high precision. The< strong>Ethyl 2-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate provides an ideal starting point for such transformations, enabling access to a wide range of difluorinated pyridines with potential pharmaceutical applications.

In conclusion, Ethyl 2-(bromomethyl)-5-cyano-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1807084-58-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules with diverse therapeutic applications. As research continues to uncover new synthetic strategies and pharmacological targets, this compound is likely to play an increasingly important role in drug discovery and development.